(E)-3-[3,5-Dimethoxy-4-[[(E)-3,7-dimethyl-2,6-octadienyl]oxy]phenyl]propenal

• Molecular Formula: C21H28O4
• Molecular Weight: 344.4 g/mol
• IUPAC Name: (E)-3-[4-[(2E)-3,7-dimethylocta-2,6-dienoxy]-3,5-dimethoxyphenyl]prop-2-enal
• InChI: InChI=1S/C21H28O4/c1-16(2)8-6-9-17(3)11-13-25-21-19(23-4)14-18(10-7-12-22)15-20(21)24-5/h7-8,10-12,14-15H,6,9,13H2,1-5H3/b10-7+,17-11+
• InChI Key: YXLSEBZIZVYKKV-NRHDHWSESA-N
• Isomeric SMILES: CC(=CCC/C(=C/COC1=C(C=C(C=C1OC)/C=C/C=O)OC)/C)C
• Canonical SMILES: CC(=CCCC(=CCOC1=C(C=C(C=C1OC)C=CC=O)OC)C)C
• synonyms: nelumal A

Description

(E)-3-[3,5-Dimethoxy-4-[[(E)-3,7-dimethyl-2,6-octadienyl]oxy]phenyl]propenal is a natural product found in Ligularia nelumbifolia with data available.

Scientific Research Applications

• Piper Murrayanum Research:

  • A study identified isomers of a similar compound in Piper Murrayanum leaves, contributing to the understanding of the plant's chemical composition and potential applications in phytochemistry (Seeram et al., 1996).

• Polymer Synthesis:

  • Research explored the oxidative polymerization of a related compound, providing insights into new materials and their properties, useful in materials science and polymer chemistry (Hyun et al., 1988).

• Chemical Synthesis and Pheromone Studies:

  • A study focused on synthesizing specific isomers of related compounds for applications in pheromone research, which could be significant in entomology and ecological studies (Kad & Nohria, 1989).

• Antitumor and Antimicrobial Activities:

  • Geranyl phenyl ethers, structurally related to the queried compound, have been evaluated for their antitumor and antimicrobial activities, contributing to pharmaceutical and medicinal chemistry research (Oh et al., 2002).

• Catalysis and Stereochemistry:

  • Studies on acyl chain length and branching in relation to Candida rugosa lipase's enantioselectivity offer insights into enzyme catalysis and stereochemistry, relevant in biochemistry and pharmacology (Sobolev et al., 2002).

• Chalcone Synthesis and Biological Screening:

  • Research on beta-chlorovinyl chalcones, similar in structure, focused on their synthesis and screening for anticancer, anti-inflammatory, and antimicrobial activities, applicable in drug discovery and development (Bandgar & Gawande, 2010).

• Cinnamic Acid Derivatives:

  • A study on the synthesis of new derivatives of cinnamic acid, to which the queried compound is structurally related, provides information valuable in organic chemistry and pharmacology (Akhtar et al., 2009).